Cas no 41110-38-7 (Methyl 6-methylpyrazine-2-carboxylate)

• Product Name: Methyl 6-methylpyrazine-2-carboxylate
• CAS No: 41110-38-7
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD08705757
• CID: 327403
• PubChem ID: 13153470
• Update Time: 2025-05-21

Methyl 6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methylpyrazine-2-carboxylate
• 2-Pyrazinecarboxylicacid, 6-methyl-, methyl ester
• 6-Methyl-pyrazine-2-carboxylic acid methyl ester
• 6-METHYLPYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
• QC-316
• Pyrazinecarboxylic acid, 6-methyl-, methyl ester
• AK130648
• 2-Pyrazinecarboxylic acid,6-methyl-,methyl ester
• AMPZ0030
• GLARYWYPSTVHCO-UHFFFAOYSA-N
• Methyl6-Methylpyrazine-2-carboxylate
• FCH863241
• 7130AJ
• Methyl 6-methyl-2-pyrazinecarboxylate
• AM85759
• TRA0019687
• SY023907
• OR350256
• AX8251
• DTXSID40522539
• FT-0757326
• Z1198181970
• AKOS006290025
• MFCD08705757
• SCHEMBL12094161
• DS-6741
• 41110-38-7
• EN300-702743
• CS-0061379
• DA-42487

• MDL： MFCD08705757
• Inchi： 1S/C7H8N2O2/c1-5-3-8-4-6(9-5)7(10)11-2/h3-4H,1-2H3
• InChI Key： GLARYWYPSTVHCO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(C)=N1)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.1

Experimental Properties

• Color/Form: No data available
• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-89 ºC (hexane )
• Boiling Point: 238.5±35.0 ºC (760 Torr),
• Flash Point: 98.1±25.9 ºC,
• Solubility: Soluble (150 g/l) (25 º C),
• PSA: 52.08000
• LogP: 0.57160

Methyl 6-methylpyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 6-methylpyrazine-2-carboxylate

Methyl 6-methylpyrazine-2-carboxylate (CAS No. 41110-38-7): A Comprehensive Overview

Methyl 6-methylpyrazine-2-carboxylate, with the chemical formula C₈H₁₀O₂ and CAS number 41110-38-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the pyrazine derivative family, which is renowned for its diverse biological activities and industrial applications. The structural uniqueness of Methyl 6-methylpyrazine-2-carboxylate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Methyl 6-methylpyrazine-2-carboxylate features a pyrazine core substituted with a methyl group at the 6-position and a carboxylate ester at the 2-position. This configuration imparts specific electronic and steric properties that are highly relevant in medicinal chemistry. The presence of the ester group not only influences the compound's solubility and reactivity but also opens up possibilities for further functionalization, making it a versatile building block in drug discovery.

In recent years, Methyl 6-methylpyrazine-2-carboxylate has garnered attention due to its potential applications in the development of novel therapeutic agents. Research has highlighted its role as a precursor in the synthesis of bioactive molecules that exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The pyrazine scaffold is particularly interesting because it is found in numerous natural products and pharmaceuticals, underscoring its importance in medicinal chemistry.

One of the most compelling aspects of Methyl 6-methylpyrazine-2-carboxylate is its utility in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of pyrazine-based heterocycles, which are known to possess significant pharmacological effects. These heterocycles often serve as key components in drugs targeting neurological disorders, cardiovascular diseases, and cancer. The ability to modify the structure of Methyl 6-methylpyrazine-2-carboxylate allows chemists to fine-tune its properties, enabling the development of tailored therapeutic agents.

The ester functionality of Methyl 6-methylpyrazine-2-carboxylate also makes it a valuable candidate for enzymatic studies. Enzymes such as lipases and esterases can readily cleave esters, providing insights into metabolic pathways and enzyme mechanisms. This has implications not only for drug metabolism but also for the design of prodrugs—compounds that are inactive until converted into their active form within the body. The study of such transformations can lead to more efficient drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 6-methylpyrazine-2-carboxylate's behavior. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions are crucial for designing molecules with high affinity and selectivity, minimizing side effects and improving therapeutic outcomes. The integration of experimental data with computational methods has been instrumental in optimizing synthetic routes and predicting biological activity.

The industrial significance of Methyl 6-methylpyrazine-2-carboxylate cannot be overstated. Its synthesis involves well-established organic reactions, making it accessible for large-scale production. This accessibility is vital for pharmaceutical companies looking to develop new drugs or improve existing ones. Additionally, the compound's stability under various conditions ensures that it can be stored and transported without significant degradation, further facilitating its use in industrial applications.

In conclusion, Methyl 6-methylpyrazine-2-carboxylate (CAS No. 41110-38-7) is a multifaceted compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules, while its ester group offers opportunities for further functionalization and enzymatic studies. As research continues to uncover new applications for this compound, its importance in drug discovery and development is likely to grow even further.